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Compound of Interest

Compound Name: NSC114792

Cat. No.: B14095878

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
and disposal of NSC114792, also known as 21-(6-mercapto-9H-purin-9-yl)pregn-4-ene-3,20-
dione. Given the absence of a specific Safety Data Sheet (SDS) for this compound, this
guidance is based on the known hazards of its primary structural components: 6-
mercaptopurine and a pregnene steroid derivative.

Hazard Assessment

NSC114792 is a molecule combining a potent purine analog (6-mercaptopurine) with a steroid
backbone. This unique structure necessitates careful handling due to the potential for
significant biological activity and associated hazards.

Primary Hazards (based on 6-mercaptopurine):

Acute Toxicity: Harmful if swallowed.[1][2][3]

Irritation: Causes skin and serious eye irritation. May cause respiratory irritation.[1][3][4]

Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[2][4][5]

Mutagenicity: Suspected of causing genetic defects.[2][4][5]

Carcinogenicity: May be a cancer hazard based on animal studies of similar compounds.[6]
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Potential Hazards (based on the steroid component):

o Steroid compounds can have potent hormonal effects.

e Long-term exposure may lead to adverse health effects.

o Use during pregnancy may pose risks to the fetus.[7][8][9]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory when handling NSC114792.

The following table summarizes the required PPE.

Protection Type

Specific Requirements

Rationale

Eye and Face Protection

Chemical safety goggles with
side-shields conforming to EN
166 (EU) or NIOSH (US)
standards. A face shield should
be worn if there is a splash

hazard.

To protect against eye irritation

and accidental splashes.[2][10]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene) must
be worn. Gloves should be
inspected before use and
disposed of properly after
handling. A disposable lab coat

or gown is required.

To prevent skin contact, which
can cause irritation and
absorption of the hazardous
substance.[2][10]

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95 or higher) is
required, especially when
handling the compound in
powdered form or when
generating aerosols. Work
should be conducted in a

certified chemical fume hood.

To prevent inhalation, which
may cause respiratory tract
irritation and systemic toxicity.
[1][10]
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Operational and Handling Plan

Adherence to the following step-by-step procedures is critical for minimizing exposure and
ensuring a safe laboratory environment.

Workflow for Handling NSC114792
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Caption: Workflow for Safe Handling of NSC114792.
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Experimental Protocols:

e Preparation:

[¢]

Before handling, ensure all required PPE is correctly donned.

[¢]

Verify that the chemical fume hood is functioning correctly and has a current certification.

[e]

Assemble all necessary equipment (e.g., spatulas, weigh boats, vials, solvents) within the
fume hood to minimize movement in and out of the containment area.

[e]

Review the safety data sheets for 6-mercaptopurine and other relevant steroid
compounds.[1][2][3][4][5][10]

e Handling:

o All manipulations of solid NSC114792, including weighing, must be performed within a
certified chemical fume hood to prevent inhalation of airborne particles.

o When dissolving the compound, add the solvent slowly to the solid to avoid splashing.
o Use appropriate liquid handling techniques (e.g., calibrated pipettes) to transfer solutions.
o Cleanup:

o Decontaminate all work surfaces with an appropriate solvent (e.g., 70% ethanol) followed
by a cleaning agent.

o Remove PPE in a manner that avoids contaminating skin or clothing. Dispose of gloves
and other disposable items in a designated hazardous waste container.

o Reusable equipment must be thoroughly cleaned and decontaminated according to
laboratory protocols.

Disposal Plan

Proper disposal of NSC114792 and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.
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Waste Segregation and Disposal Workflow
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Caption: Waste Disposal Workflow for NSC114792.

Disposal Procedures:

e Solid Waste: Unused NSC114792 and any materials contaminated with the solid compound
(e.g., weigh boats, gloves, paper towels) should be collected in a clearly labeled hazardous
solid waste container.

e Liquid Waste: Solutions containing NSC114792 and solvent rinses used for decontamination
should be collected in a designated hazardous liquid waste container. Do not mix with other
waste streams.[11]

e Sharps Waste: Contaminated sharps, such as pipette tips and needles, must be placed in a
designated sharps container.
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» Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full
chemical name: "21-(6-mercapto-9H-purin-9-yl)pregn-4-ene-3,20-dione".

o Storage and Pickup: Store hazardous waste in a designated, secure area away from
incompatible materials. Arrange for disposal through your institution's Environmental Health
and Safety (EHS) department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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